1,1'-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine)

• Molecular Formula: C20H14N2S2
• Molecular Weight: 346.5 g/mol
• IUPAC Name: N-phenyl-1-[5-(phenyliminomethyl)thieno[3,2-b]thiophen-2-yl]methanimine
• InChI: InChI=1S/C20H14N2S2/c1-3-7-15(8-4-1)21-13-17-11-19-20(23-17)12-18(24-19)14-22-16-9-5-2-6-10-16/h1-14H
• InChI Key: VUCBWFNHSDTLGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N=CC2=CC3=C(S2)C=C(S3)C=NC4=CC=CC=C4

Description

1,1’-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine) is a compound that belongs to the class of thienothiophenes. Thienothiophenes are known for their unique electronic properties, making them valuable in various scientific and industrial applications. This compound, in particular, has garnered attention due to its potential use in organic electronics and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine) typically involves the reaction of thieno[3,2-b]thiophene with N-phenylmethanimine under specific conditions. One common method is the Stille coupling reaction, which involves the use of palladium catalysts and organotin reagents . The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and elevated temperatures to facilitate the coupling process .

Industrial Production Methods

Industrial production of this compound may involve scaling up the Stille coupling reaction or other similar synthetic routes. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

1,1’-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly electrophilic aromatic substitution, using reagents like halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically conducted in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents like ether or tetrahydrofuran under inert atmosphere.

Substitution: Halogens, nitrating agents; reactions often require acidic or basic conditions and are conducted at varying temperatures depending on the specific reagent.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones depending on the extent of oxidation.

Reduction: Formation of the corresponding amines or alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

1,1’-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine) has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the development of organic electronic devices such as organic field-effect transistors (OFETs), organic thin-film transistors (OTFTs), and organic photovoltaic cells (OPVs).

Mechanism of Action

The mechanism of action of 1,1’-(Thieno[3,2-b]thiophene-2,5-diyl)bis(N-phenylmethanimine) involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with various enzymes and receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Similar Compounds

• 2,5-Bis(trimethylstannyl)-thieno[3,2-b]thiophene
• Thieno[3,2-b]thiophene-2,5-dicarboxaldehyde
• Thieno[3,2-b]thiophene-DPP based compounds

Uniqueness

Its ability to undergo various chemical reactions and form diverse derivatives further enhances its versatility in scientific research and industrial applications .